Cas no 130689-74-6 (2,4-Oxazolidinedione,5-methyl-5-pentyl-)

2,4-Oxazolidinedione,5-methyl-5-pentyl- structure
130689-74-6 structure
Product Name:2,4-Oxazolidinedione,5-methyl-5-pentyl-
CAS No:130689-74-6
MF:C9H15NO3
MW:185.220302820206
CID:102518
PubChem ID:116372
Update Time:2025-04-18

2,4-Oxazolidinedione,5-methyl-5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Oxazolidinedione,5-methyl-5-pentyl-
    • 2,4-Oxazolidinedione,5-methyl-5-pentyl-(9CI)
    • 5-methyl-5-pentyl-1,3-oxazolidine-2,4-dione
    • 5-Methyl-5-pentyloxazolidine-2,4-dione
    • 130689-74-6
    • Inchi: 1S/C9H15NO3/c1-3-4-5-6-9(2)7(11)10-8(12)13-9/h3-6H2,1-2H3,(H,10,11,12)
    • InChI Key: SHMZIDMBSDUOSR-UHFFFAOYSA-N
    • SMILES: O1C(NC(C1(C)CCCCC)=O)=O

Computed Properties

  • Exact Mass: 185.10525
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD